Cas no 917567-19-2 (Phenol, 3,5-dimethoxy-2-[[(phenylmethyl)imino]methyl]-)

• Product name: Phenol, 3,5-dimethoxy-2-[[(phenylmethyl)imino]methyl]-
• CAS No: 917567-19-2
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 786087
• PubChem ID: 136236740

Phenol, 3,5-dimethoxy-2-[[(phenylmethyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethoxy-2-[[(phenylmethyl)imino]methyl]-
• 6-[(benzylamino)methylidene]-3,5-dimethoxycyclohexa-2,4-dien-1-one
• DTXSID10847362
• 917567-19-2

• Inchi： InChI=1S/C16H17NO3/c1-19-13-8-15(18)14(16(9-13)20-2)11-17-10-12-6-4-3-5-7-12/h3-9,11,18H,10H2,1-2H3
• InChI Key： IFXPKNGHVXTNCQ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C(=C1)OC)C=NCC2=CC=CC=C2)O

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų
• XLogP3: 2.7